1-Acetyl-5-(cyclohexylmethyl)piperidine-3-carboxylic acid

• Molecular Formula: C15H25NO3
• Molecular Weight: 267.36 g/mol
• IUPAC Name: 1-acetyl-5-(cyclohexylmethyl)piperidine-3-carboxylic acid
• InChI: InChI=1S/C15H25NO3/c1-11(17)16-9-13(8-14(10-16)15(18)19)7-12-5-3-2-4-6-12/h12-14H,2-10H2,1H3,(H,18,19)
• InChI Key: IAKHMBJVAGWGKK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CC(CC(C1)C(=O)O)CC2CCCCC2

Description

1-Acetyl-5-(cyclohexylmethyl)piperidine-3-carboxylic acid is a useful research compound. Its molecular formula is C15H25NO3 and its molecular weight is 267.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

LiOH (2 N, 500 μL) was added to a solution of ethyl 1-acetyl-5-(cyclohexylmethyl)piperidine-3-carboxylate (180 mL, 0.61 mmol) in MeOH (1 mL) and THF (5 mL). After being maintained for two hours, the reaction was poured into a mixture of CH2Cl2 (25 mL) and H2O (10 mL). The layers were separated and the aqueous layer was extracted with CH2Cl2 (10 mL). The aqueous layer was acidified to pH 1 with 1N HCl and extracted with CH2Cl2 (3×20 mL). The combined organic layers were sequentially washed with H2O (10 mL) and brine before being dried over Na2SO4. Concentration under reduced pressure provided the title compound as a colorless oil. MS m/z: 268.0 (M+1).